![molecular formula C17H15N3O2S2 B2799637 N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]thiophene-2-carboxamide CAS No. 1007194-96-8](/img/structure/B2799637.png)
N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]thiophene-2-carboxamide
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Description
N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H15N3O2S2 and its molecular weight is 357.45. The purity is usually 95%.
BenchChem offers high-quality N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiproliferative Activity
N-(5-oxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)thiophene-2-carboxamide: and its derivatives belong to the class of pyrido [2,3-d]pyrimidin-5-one compounds. These molecules have shown significant antiproliferative activity, making them promising candidates for cancer treatment . Researchers have identified this compound as a potential antiproliferative agent, which could inhibit cell growth and division.
Tyrosine Kinase Inhibition
Among pyrido [2,3-d]pyrimidin-7-one derivatives, there’s a notable compound called TKI-28 . It acts as a tyrosine kinase inhibitor , which can interfere with signaling pathways involved in cell growth and survival. Tyrosine kinases play a crucial role in cancer progression, and inhibitors like TKI-28 are actively studied for their therapeutic potential .
Cyclin-Dependent Kinase (CDK4) Inhibition
Another application lies in the inhibition of cyclin-dependent kinases (CDKs). CDKs regulate the cell cycle, and their dysregulation is associated with cancer. Certain pyrido [2,3-d]pyrimidin-7-one derivatives exhibit CDK4 inhibitory activity, potentially disrupting cancer cell proliferation .
Biological Activity Beyond Cancer
These compounds aren’t limited to cancer research. Pyrido [2,3-d]pyrimidines have demonstrated antimicrobial, anti-inflammatory, analgesic, hypotensive, and antihistaminic activities . Their diverse biological effects make them interesting targets for further investigation.
Heterocyclic Synthesis
The construction of molecules containing heterocycles, especially fused heterocyclic systems, is an active area of organic synthesis. Pyrido [2,3-d]pyrimidines fall into this category, and their synthesis methods are well-studied . Researchers continue to explore novel synthetic routes to access these compounds efficiently.
Supramolecular Chemistry and Ligands
Bipyridines and their derivatives, including pyrido [2,3-d]pyrimidines, serve as fundamental components in various applications. They play roles as ligands in transition-metal catalysis, photosensitizers, viologens, and even in supramolecular structures . Understanding their interactions and properties contributes to materials science and catalysis.
properties
IUPAC Name |
N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O2S2/c1-11-5-2-3-6-14(11)20-16(12-9-24(22)10-13(12)19-20)18-17(21)15-7-4-8-23-15/h2-8H,9-10H2,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZKFSRWZIAGEFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=C3CS(=O)CC3=N2)NC(=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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